Cas no 128427-05-4 ((2S)-2-ethylpiperazine;dihydrochloride)
(2S)-2-Ethylpiperazine dihydrochloride is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereospecific (S)-configuration ensures high enantioselectivity in the production of biologically active compounds, particularly in CNS-targeting drugs and chiral ligands. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage under standard laboratory conditions. This compound is valued for its consistent purity (>98%) and reliable performance in nucleophilic substitution and acylation reactions. Its rigid piperazine backbone contributes to structural precision in complex molecular architectures, making it a preferred choice for medicinal chemistry and process optimization.

128427-05-4 structure
Product name:(2S)-2-ethylpiperazine;dihydrochloride
CAS No:128427-05-4
MF:C6H16Cl2N2
MW:187.110639572144
MDL:MFCD13191713
CID:835622
PubChem ID:51051650
(2S)-2-ethylpiperazine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Ethylpiperazine dihydrochloride
- (S)-2-ETHYL-PIPERAZINE 2HCl
- (S)-2-methylpiperidine-2-carboxylic acid, HCl salt
- 4 weeks
- (2S)-2-ethylpiperazine,dihydrochloride
- (S)-2-ETHYL-PIPERAZINE-2HCl
- (S)-2-ethylpiperazine (diHydrochloride)
- (S)-2-ETHYL-PIPERAZINE DIHYDROCHLORIDE
- 5419AA
- (S)-2-ethylpiperazine(dihydrochloride)
- BC688420
- ST2402799
- AX8163872
- AB0000516
- (2S)-2-Ethylpiperazine--hydrogen chloride (1/2)
- (2S)-2-ethylpiperazine;dihydrochloride
- DTXSID20679631
- CS-M0319
- CS-13202
- (S)-2-ethylpiperazinedihydrochloride
- (2S)-2-ETHYLPIPERAZINE DIHYDROCHLORIDE
- Piperazine, 2-ethyl-, dihydrochloride, (S)- (9CI)
- I11833
- (S)-2-ETHYL-PIPERAZINE 97+%
- 128427-05-4
- AKOS015923437
- MFCD13191713
-
- MDL: MFCD13191713
- Inchi: 1S/C6H14N2.2ClH/c1-2-6-5-7-3-4-8-6;;/h6-8H,2-5H2,1H3;2*1H/t6-;;/m0../s1
- InChI Key: VCKAKBROIJTVJI-ILKKLZGPSA-N
- SMILES: Cl[H].Cl[H].N1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 186.06900
- Monoisotopic Mass: 186.0690539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 63.5
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1
Experimental Properties
- PSA: 24.06000
- LogP: 2.21940
(2S)-2-ethylpiperazine;dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05952-1-100MG |
(2S)-2-ethylpiperazine;dihydrochloride |
128427-05-4 | 95% | 100mg |
¥785.00 | 2023-05-07 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05952-1-250MG |
(2S)-2-ethylpiperazine;dihydrochloride |
128427-05-4 | 95% | 250mg |
¥1313.00 | 2023-05-07 | |
eNovation Chemicals LLC | Y1040853-100mg |
Piperazine, 2-ethyl-, dihydrochloride, (S)- (9CI) |
128427-05-4 | 98+% | 100mg |
$180 | 2024-06-08 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26760-1g |
(S)-2-Ethylpiperazine dihydrochloride |
128427-05-4 | 1g |
¥2572.0 | 2021-09-07 | ||
eNovation Chemicals LLC | Y1040853-250mg |
Piperazine, 2-ethyl-, dihydrochloride, (S)- (9CI) |
128427-05-4 | 98+% | 250mg |
$235 | 2024-06-08 | |
Chemenu | CM126823-1g |
(S)-2-ethylpiperazine dihydrochloride |
128427-05-4 | 95% | 1g |
$424 | 2023-02-18 | |
Apollo Scientific | OR946496-1g |
(2S)-2-Ethylpiperazine dihydrochloride |
128427-05-4 | 98+% | 1g |
£871.00 | 2025-02-21 | |
eNovation Chemicals LLC | Y0986777-1g |
(S)-2-Ethylpiperazine dihydrochloride |
128427-05-4 | 95% | 1g |
$400 | 2024-08-02 | |
eNovation Chemicals LLC | K02283-1g |
(S)-2-ETHYL-PIPERAZINE 2HCl |
128427-05-4 | >97% | 1g |
$395 | 2023-09-02 | |
eNovation Chemicals LLC | K02283-10g |
(S)-2-ETHYL-PIPERAZINE 2HCl |
128427-05-4 | >97% | 10g |
$1995 | 2023-09-02 |
(2S)-2-ethylpiperazine;dihydrochloride Related Literature
-
Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:128427-05-4)(2S)-2-ethylpiperazine;dihydrochloride

Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):196.0/392.0/1176.0